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Compound of Interest

Compound Name: (R)-oleoylcarnitine hydrochloride

Cat. No.: B1434973

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the quantitative analysis of (R)-
oleoylcarnitine hydrochloride using liquid chromatography-tandem mass spectrometry (LC-
MS/MS). The protocols outlined below are intended as a starting point and may require
optimization for specific matrices and instrumentation.

Introduction

(R)-oleoylcarnitine is a long-chain acylcarnitine that plays a role in fatty acid metabolism and
transport.[1] Accurate and precise quantification of (R)-oleoylcarnitine is crucial in various
research areas, including metabolic disorders and drug development. LC-MS/MS has become
the preferred analytical technique for acylcarnitine analysis due to its high sensitivity and
specificity.[2]

Analytical Standard Information

o Compound Name: (R)-oleoylcarnitine hydrochloride

e Synonyms: Oleoyl-L-carnitine hydrochloride, C18:1 Carnitine hydrochloride
e Molecular Formula: C25H4sCINOa4

e Molecular Weight: 462.1 g/mol [3]
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e CAS Number: 31062-78-9[3]

o Storage: Store the solid analytical standard at -20°C for long-term stability (months to years).
For short-term storage (days to weeks), 0-4°C is suitable.[3]

Quantitative Data Summary

The following table summarizes typical quantitative parameters for the analysis of long-chain
acylcarnitines, which can be used as a reference for (R)-oleoylcarnitine.

Parameter Typical Value Source

Linearity Range 5-200 ng/mL [41[5]

Limit of Detection (LOD) ~0.5 ng/mL [4115]

Limit of Quantification (LOQ) ~1.5 ng/mL Inferred from LOD
Recovery >88% [4]15]

Inter-day Precision (RSD) <15% [6]

Intra-day Precision (RSD) <10% [6]

Experimental Protocols
Preparation of Stock and Working Standard Solutions

Objective: To prepare accurate standard solutions for calibration and quality control.

Materials:

(R)-oleoylcarnitine hydrochloride analytical standard

Methanol (LC-MS grade)

Deionized water (18 MQ-cm)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)
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Protocol:

e Primary Stock Solution (1 mg/mL):
o Accurately weigh approximately 1 mg of (R)-oleoylcarnitine hydrochloride.
o Dissolve in 1 mL of methanol to obtain a 1 mg/mL stock solution.

o Store the stock solution in a tightly sealed vial at -20°C. Stock solutions are generally
stable for several months when stored under these conditions.[3]

e Working Standard Solutions:

o Prepare a series of working standard solutions by serial dilution of the primary stock
solution.

o Arecommended diluent is 50:50 (v/v) acetonitrile/water with 0.1% formic acid.[7]

o Prepare a calibration curve ranging from approximately 1 ng/mL to 1000 ng/mL.[1] A
typical calibration series might include concentrations of 1, 5, 10, 50, 100, 500, and 1000
ng/mL.

o Prepare quality control (QC) samples at low, medium, and high concentrations (e.g., 3, 80,
and 800 ng/mL).[1]

Sample Preparation from Plasmal/Serum

Objective: To extract (R)-oleoylcarnitine from a biological matrix and remove interfering
substances.

Materials:

e Plasma or serum samples

 Internal Standard (IS) working solution (e.g., d3-palmitoylcarnitine in methanol)
e Methanol, ice-cold

Protocol:
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e Thaw plasma/serum samples on ice.

e To 50 pL of plasma/serum in a microcentrifuge tube, add 10 pL of the internal standard
working solution.

e Add 300 pL of ice-cold methanol to precipitate proteins.[2]

» Vortex the mixture for 10 seconds.

 Incubate at ambient temperature for 10 minutes.[2]

o Centrifuge at 4000 rpm for 10 minutes to pellet the precipitated proteins.[2]
o Transfer 100 uL of the supernatant to a new tube.

 Dilute the supernatant with 900 pL of the initial mobile phase (e.g., 0.1% formic acid in
water).[2]

» Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Objective: To chromatographically separate and detect (R)-oleoylcarnitine using tandem mass
spectrometry.

Instrumentation:

 Liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray
ionization (ESI) source.

LC Parameters:
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Parameter

Recommended Condition

Column

C18 reverse-phase, e.g., 100 mm x 2.1 mm, 2.7

um particle size[2]

Mobile Phase A

0.1% Formic acid in water[8]

Mobile Phase B

0.1% Formic acid in acetonitrile[8]

Flow Rate 0.4 mL/min
Column Temperature 40°C
Injection Volume 5puL

Gradient

See table below

LC Gradient Program:

Time (min) % Mobile Phase B

0.0 50

1.0 50

8.0 95

10.0 95

10.1 50

12.0 50

MS/MS Parameters:
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Parameter

Recommended Setting

lonization Mode

Positive Electrospray lonization (ESI+)

Scan Type

Multiple Reaction Monitoring (MRM)

Precursor lon (m/z)

426.4

Product lon (m/z)

85.1 (quantifier), 144.1 (qualifier)

Collision Energy

Optimization required for specific instrument

Dwell Time 100 ms
Visualizations
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Sample Preparation

Plasma/Serum Sample

Y

Add Internal Standard

Y

Protein Precipitation
(Cold Methanol)

Y

Centrifugation

Y

Collect Supernatant

Y

Dilute for Injection

LC-MS/N{? Analysis

Inject onto LC Column

Y

Chromatographic Separation
(C18 Column)

Y

Electrospray Ionization (ESI+)

Y

Tandem MS Detection
(MRM)

Data Prvcessing

Peak Integration

Y

Calibration Curve Generation

Y

Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Analysis of (R)-
oleoylcarnitine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1434973#analytical-standards-for-r-oleoylcarnitine-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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